Cas no 118996-38-6 (H3TCA)

• Product Name: H3TCA
• CAS No: 118996-38-6
• MF: C₂₁H₁₅NO₆
• MW: 377.346905946732
• MDL: MFCD22123674
• CID: 1095664
• Update Time: 2025-04-20

H3TCA Chemical and Physical Properties

Names and Identifiers

• 4,4',4''-nitrilotribenzoic acid
• 4,4',4''-Nitrilotrisbenzoic acid
• 4,4',4''-Tricarboxytriphenylamine
• [2,2':6',2''-Terpyridine]-4,4',4''-tricarboxylic acid
• 2,2':6',2''-pyridine-4,4',4''-tricarboxylic acid
• 4,4',4"-tricarboxy-2,2':6',2"-terpyridine
• 4,4',4''-tricarboxylic-2,2':6',2''-terpyridyl
• 4,4',4''-tricarboxyltriphenylamine
• 4,4',4"-Tricarboxyl triphenylamine
• Benzoic acid, 4,4',4''-nitrilotris-
• 4,4',4''-nitrilotribenzoicacid
• ML01007
• SY111980
• AK543229
• 4-(4-carboxy-N-(4-carboxyphenyl)anilino)benzoic acid
• 4,4 inverted exclamation mark ,4 inverted exclamation mark inverted exclamation mark -Nitrilotribenzoic Acid
• H3TCA

• MDL： MFCD22123674
• Inchi： 1S/C21H15NO6/c23-19(24)13-1-7-16(8-2-13)22(17-9-3-14(4-10-17)20(25)26)18-11-5-15(6-12-18)21(27)28/h1-12H,(H,23,24)(H,25,26)(H,27,28)
• InChI Key： VEBUOOBGPZWCFE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N(C1C=CC(C(=O)O)=CC=1)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 377.09000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 489
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.461±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 690.0±50.0℃/760mmHg
• Solubility: Insuluble (4.2E-3 g/L) (25 ºC),
• PSA: 115.14000
• LogP: 4.25100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds